Cas no 899725-15-6 ((3,4-dimethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

(3,4-dimethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate structure
899725-15-6 structure
Product Name:(3,4-dimethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
CAS No:899725-15-6
MF:C21H20N2O4
MW:364.394505500793
CID:5439486
PubChem ID:18591737
Update Time:2023-11-21

(3,4-dimethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-[(3,4-Dimethylphenyl)amino]-2-oxoethyl 3-acetyl-1-indolizinecarboxylate
    • 899725-15-6
    • 2-((3,4-dimethylphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate
    • F3167-0069
    • [2-(3,4-dimethylanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate
    • [(3,4-dimethylphenyl)carbamoyl]methyl 3-acetylindolizine-1-carboxylate
    • AKOS024480074
    • (3,4-dimethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
    • Inchi: 1S/C21H20N2O4/c1-13-7-8-16(10-14(13)2)22-20(25)12-27-21(26)17-11-19(15(3)24)23-9-5-4-6-18(17)23/h4-11H,12H2,1-3H3,(H,22,25)
    • InChI Key: PIGAIJOPNCGNGD-UHFFFAOYSA-N
    • SMILES: O(CC(NC1C=CC(C)=C(C)C=1)=O)C(C1C=C(C(C)=O)N2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 364.14230712g/mol
  • Monoisotopic Mass: 364.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 76.9Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.58±0.70(Predicted)

(3,4-dimethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Pricemore >>

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